molecular formula C9H12O3S B8573752 (2,6-Dimethylphenyl)methanesulfonic acid

(2,6-Dimethylphenyl)methanesulfonic acid

Cat. No.: B8573752
M. Wt: 200.26 g/mol
InChI Key: FNKJUUBXJGWQKG-UHFFFAOYSA-N
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Description

(2,6-Dimethylphenyl)methanesulfonic acid is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O3S

Molecular Weight

200.26 g/mol

IUPAC Name

(2,6-dimethylphenyl)methanesulfonic acid

InChI

InChI=1S/C9H12O3S/c1-7-4-3-5-8(2)9(7)6-13(10,11)12/h3-5H,6H2,1-2H3,(H,10,11,12)

InChI Key

FNKJUUBXJGWQKG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)CS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methanol (2.2 L) and (2,6-dimethyl-phenyl)-methanesulfonic acid sodium salt (185 g) were combined in a multi-necked 5 L flask equipped with overhead stirring. The mixture was cooled to 0° C. and hydrogen chloride (112 g) was passed through the mixture, maintaining an internal temperature of <10° C. The mixture was stirred for 2 h and allowed to warm to room temperature. The mixture was clarified by filtration. The filtrate was concentrated to 600 mL volume at ambient pressure and azeotroped with toluene (3×600 mL). Heptane (1.1 L) was added to the mixture as it cooled to <10° C. The solid product was collected by filtration and washed with heptane (100 mL). The product was dried at 40° C. in vacuo to constant weight to give (2,6-dimethyl-phenyl)-methanesulfonic acid (149 g, 89%). 1H NMR (300 MHz, DMSOd6): δ 7.0-6.91 (m, 3H, ArH), 4.40 (s, 2H, CH2), and 2.34 (s, 6H, CH3).
Quantity
112 g
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reactant
Reaction Step One
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185 g
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reactant
Reaction Step Two
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2.2 L
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solvent
Reaction Step Two

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